Cas no 100553-72-8 (1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-)

• Product Name: 1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-
• CAS No: 100553-72-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 3549568
• PubChem ID: 20192825
• Update Time: 2025-04-22

1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[1-(3-pyridinyl)ethyl]-
• 1,3-Propanediamine, N1-[1-(3-pyridinyl)ethyl]-
• 100553-72-8
• N1-[1-(3-Pyridinyl)ethyl]-1,3-propanediamine
• DTXSID601256844
• SCHEMBL10737102

• Inchi： 1S/C10H17N3/c1-9(13-7-3-5-11)10-4-2-6-12-8-10/h2,4,6,8-9,13H,3,5,7,11H2,1H3
• InChI Key： JTBZQYNIJDXMEN-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CN=C1)C)CCN

Computed Properties

• Exact Mass: 179.142247555Da
• Monoisotopic Mass: 179.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų